Cas no 157197-54-1 (1,3-di-tert-Butyl-1H-imidazol-3-ium chloride)
157197-54-1 structure
Product Name:1,3-di-tert-Butyl-1H-imidazol-3-ium chloride
CAS No:157197-54-1
MF:C11H21ClN2
MW:216.750841856003
MDL:MFCD03840576
CID:137355
PubChem ID:11401676
Update Time:2025-04-19
1,3-di-tert-Butyl-1H-imidazol-3-ium chloride Chemical and Physical Properties
Names and Identifiers
-
- 1,3-di-tert-Butyl-1H-imidazol-3-ium chloride
- 1,3-ditert-butylimidazol-1-ium,chloride
- 1H-Imidazolium,1,3-bis(1,1-dimethylethyl)-, chloride (1:1)
- 1,3-di-t-butylimidazolium chloride
- ItBuHCl
- 1 3-DI-TERT-BUTYLIMIDAZOLIUM CHLORIDE
- N,N′-(tert-Butyl)imidazolium chloride
- 1,3-Di-t-butylimidazolium chloride,98%
- 1,3-Di-t-butylimidazoliumchloride,min.98%
- 1,3-DI-T-BUTYLIMIDAZOLIUM CHLORIDE, MIN. 98%
- E85605
- 1,3-DI-TERT-BUTYLIMIDAZOL-1-IUM CHLORIDE
- 1,3-di-tert-butylimidazolium chloride
- CS-0086713
- MFCD03840576
- DTXSID60464740
- AKOS005105887
- SY021265
- 157197-54-1
- SCHEMBL737414
- 1,3-di-tert-Butyl-1H-imidazol-3-iumchloride
- 1H-Imidazolium,1,3-bis(1,1-dimethylethyl)-,chloride(1:1)
- 1,3-ditert-butylimidazol-1-ium;chloride
-
- MDL: MFCD03840576
- Inchi: 1S/C11H21N2.ClH/c1-10(2,3)12-7-8-13(9-12)11(4,5)6;/h7-9H,1-6H3;1H/q+1;/p-1
- InChI Key: GJECSWIRMFBYOI-UHFFFAOYSA-M
- SMILES: [Cl-].[N+]1(C=CN(C=1)C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 216.13900
- Monoisotopic Mass: 216.1393264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 8.8Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 209 ºC
- PSA: 8.81000
- LogP: -0.71040
- Solubility: Not available
- Sensitiveness: air sensitive, hygroscopic
1,3-di-tert-Butyl-1H-imidazol-3-ium chloride Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26-36/37/39
1,3-di-tert-Butyl-1H-imidazol-3-ium chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600564-1g |
1,3-di-tert-Butyl-1H-imidazol-3-ium chloride |
157197-54-1 | 98% | 1g |
¥2016.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600564-250mg |
1,3-di-tert-Butyl-1H-imidazol-3-ium chloride |
157197-54-1 | 98% | 250mg |
¥720.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-0368-250mg |
1,3-Di-t-butylimidazoliumchloride,min.98% |
157197-54-1 | min.98% | 250mg |
855.0CNY | 2021-07-12 | |
| Chemenu | CM187430-5g |
1,3-Di-tert-Butyl-1H-imidazol-3-ium chloride |
157197-54-1 | 95% | 5g |
$356 | 2023-01-19 | |
| Chemenu | CM187430-5g |
1,3-Di-tert-Butyl-1H-imidazol-3-ium chloride |
157197-54-1 | 95% | 5g |
$356 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-0368-250mg |
1,3-Di-t-butylimidazoliumchloride,min.98% |
157197-54-1 | min.98% | 250mg |
855CNY | 2021-05-08 | |
| Alichem | A069005013-5g |
1,3-di-tert-Butyl-1H-imidazol-3-ium chloride |
157197-54-1 | 95% | 5g |
844.20 USD | 2021-06-01 | |
| Alichem | A069005013-10g |
1,3-di-tert-Butyl-1H-imidazol-3-ium chloride |
157197-54-1 | 95% | 10g |
1,302.48 USD | 2021-06-01 | |
| Alichem | A069005013-25g |
1,3-di-tert-Butyl-1H-imidazol-3-ium chloride |
157197-54-1 | 95% | 25g |
1,989.90 USD | 2021-06-01 | |
| eNovation Chemicals LLC | Y1247398-250mg |
1,3-di-tert-Butyl-1H-imidazol-3-ium chloride |
157197-54-1 | 90% | 250mg |
$125 | 2024-06-07 |
1,3-di-tert-Butyl-1H-imidazol-3-ium chloride Related Literature
-
Md. Mahbubur Rahman,Guangrong Meng,Elwira Bisz,B?a?ej Dziuk,Roger Lalancette,Roman Szostak,Michal Szostak Chem. Sci. 2023 14 5141
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